![molecular formula C16H18Si B1595991 9-(Trimethylsilyl)fluorene CAS No. 7385-10-6](/img/structure/B1595991.png)
9-(Trimethylsilyl)fluorene
Overview
Description
9-(Trimethylsilyl)fluorene is a chemical compound that belongs to the class of organic compounds known as fluorenes. It is a derivative of fluorene and is widely used in scientific research. The compound is known for its unique properties, which make it an important tool for researchers in various fields.
Scientific Research Applications
Subheading Orthorhombic Crystal Structure
9,9'-Bis(trimethylsilyl)fluorene (1) exhibits an orthorhombic crystal structure in space group Pnma. It has notable C-Si-C bond angles and a significant deviation in the Sil-C9-Si2 angle due to intramolecular CH...π interactions, as identified by X-ray diffraction (Silaghi-Dumitrescu et al., 2001).
Chemical Reactions of 9-Fluorenyltris(trimethylsilyl)silane
Subheading Reaction with Chlorine
9-Fluorenyltris(trimethylsilyl)silane reacts with chlorine in CCl4 to yield dichloro-9-fluorenyltrimethylsilylsilane, characterized by spectroscopy and X-ray structure analysis. This reaction demonstrates the chemical reactivity of 9-(Trimethylsilyl)fluorene derivatives (Schubert, 1980).
Synthetic and Structural Study of Silyl- and Halo-Allenes
Subheading Dimerization and Desilylation
9-Alkynylfluoren-9-ols react to form various dimers. For instance, 3,3-(biphenyl-2,2′-diyl)-1-(trimethylsilyl)allene undergoes dimerization and subsequent desilylation, leading to changes in bond lengths and molecular symmetry. This study highlights the versatility of fluorenyl derivatives in forming complex structures (Banide et al., 2007).
Palladium-Catalyzed Annulation of Arynes
Subheading Synthesis of Fluoren-9-ones
Arynes, generated from 2-(trimethylsilyl)aryl triflates, undergo annulation by o-haloarenecarboxaldehydes in the presence of a Pd catalyst. This method facilitates the synthesis of fluoren-9-ones, indicating a significant application in organic synthesis (Zhang & Larock, 2005).
Synthesis and Characterization of Derivatives
Subheading Optical Properties and Film Formation
Trimethylsilyl-protected and terminal mono- and bis-alkynes based on 9,9-dioctylfluorene have been synthesized. These materials, such as 2,7-bis(trimethylsilylethynyl)-9,9-dioctylfluorene, are characterized by their solubility, ability to form thin films, and optical properties, particularly in the context of light emission and inter-chain interactions (Khan et al., 2003).
N-Heterocyclic Carbene-Catalyzed Synthesis
Subheading Chemoselective Synthesis of Dibenzofulvenes
This compound undergoes an olefination reaction with aldehydes to produce dibenzofulvenes in the presence of N-heterocyclic carbene catalysts. This reaction demonstrates a chemoselective synthetic pathway for fluorenyl derivatives (Ma et al., 2021).
Electronic Properties of Acetylenic Fluorenes
Subheading Phosphaalkene Incorporation
The synthesis of 2,7- and 3,6-diacetylenic fluorene-9-ylidene phosphanes and their derivatives shows significant reduction in HOMO-LUMO splitting due to LUMO level stabilization. The optical and electronic properties of these compounds are affected by the acetylene substitution pattern, highlighting their potential in electronic applications (Svyaschenko et al., 2016).
Mechanism of Action
Target of Action
9-(Trimethylsilyl)fluorene primarily targets aldehydes . Aldehydes play a crucial role in various biochemical reactions, serving as key intermediates in metabolic pathways.
Mode of Action
The compound interacts with its targets through a process catalyzed by N-heterocyclic carbenes (NHCs). In the presence of 10 mol% NHC and 4 Å molecular sieves, this compound undergoes an olefination reaction with aldehydes to produce dibenzofulvenes . When the nhc loading is reduced to 1 mol% and water is added, this compound selectively undergoes nucleophilic addition with aldehydes to afford fluorenyl alcohols .
Biochemical Pathways
The compound affects the biochemical pathway involving the conversion of aldehydes to dibenzofulvenes and fluorenyl alcohols . This process is catalyzed by N-heterocyclic carbenes and can be switched between olefination and nucleophilic addition depending on the conditions .
Pharmacokinetics
The compound’s interaction with aldehydes suggests that it may be metabolized in the body through enzymatic processes .
Result of Action
The molecular effects of this compound’s action include the production of dibenzofulvenes and fluorenyl alcohols . These compounds may have various cellular effects, depending on their specific properties and the cells they interact with.
Action Environment
The action of this compound is influenced by environmental factors such as the presence of water and the concentration of NHC . These factors can switch the compound’s reaction with aldehydes between olefination and nucleophilic addition .
properties
IUPAC Name |
9H-fluoren-9-yl(trimethyl)silane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18Si/c1-17(2,3)16-14-10-6-4-8-12(14)13-9-5-7-11-15(13)16/h4-11,16H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFPRGLHBYSNHMW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)C1C2=CC=CC=C2C3=CC=CC=C13 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20339102 | |
Record name | 9-(TRIMETHYLSILYL)FLUORENE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20339102 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.40 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
7385-10-6 | |
Record name | 9-(TRIMETHYLSILYL)FLUORENE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20339102 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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